Cas no 1344039-20-8 (2,2-Dimethyl-3-(1,3-thiazol-2-ylamino)carbonylcyclopropanecarboxylic acid)

• Product Name: 2,2-Dimethyl-3-(1,3-thiazol-2-ylamino)carbonylcyclopropanecarboxylic acid
• CAS No: 1344039-20-8
• MF: C₁₀H₁₂N₂O₃S
• MW: 240.278881072998
• MDL: MFCD20425963
• CID: 4695686
• Update Time: 2025-07-20

2,2-Dimethyl-3-(1,3-thiazol-2-ylamino)carbonylcyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-3-[(1,3-thiazol-2-ylamino)carbonyl]cyclopropanecarboxylic acid
• 2,2-dimethyl-3-(thiazol-2-ylcarbamoyl)cyclopropanecarboxylic acid
• 2,2-dimethyl-3-(1,3-thiazol-2-ylcarbamoyl)cyclopropanecarboxylic acid
• STL373246
• STL311588
• BBL033131
• cyclopropanecarboxylic acid, 2,2-dimethyl-3-[(2-thiazolylamino)carbonyl]-
• 2,2-dimethyl-3-[(2E)-1,3-thiazol-2(3H)-ylidenecarbamoyl]cyclopropanecarboxyli
• 2,2-Dimethyl-3-(1,3-thiazol-2-ylamino)carbonylcyclopropanecarboxylic acid

• MDL： MFCD20425963
• Inchi： 1S/C10H12N2O3S/c1-10(2)5(6(10)8(14)15)7(13)12-9-11-3-4-16-9/h3-6H,1-2H3,(H,14,15)(H,11,12,13)
• InChI Key： LYWNCSZRGOAWHN-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC(C1C(C(=O)O)C1(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 332
• Topological Polar Surface Area: 108

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2,2-Dimethyl-3-(1,3-thiazol-2-ylamino)carbonylcyclopropanecarboxylic acid

Comprehensive Overview of 2,2-Dimethyl-3-(1,3-thiazol-2-ylamino)carbonylcyclopropanecarboxylic acid (CAS No. 1344039-20-8)

2,2-Dimethyl-3-(1,3-thiazol-2-ylamino)carbonylcyclopropanecarboxylic acid (CAS No. 1344039-20-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique cyclopropane backbone and thiazole moiety, exhibits versatile chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel pharmaceuticals and crop protection agents.

The structural complexity of 2,2-Dimethyl-3-(1,3-thiazol-2-ylamino)carbonylcyclopropanecarboxylic acid contributes to its reactivity and functional diversity. The presence of both carboxylic acid and thiazolylamino groups allows for selective modifications, enabling the creation of derivatives with tailored properties. This adaptability is particularly relevant in the context of drug discovery, where the compound's scaffold can be optimized to enhance bioavailability and target specificity. Recent studies have highlighted its role in the design of enzyme inhibitors, which are critical in treating various diseases.

In the agrochemical sector, 2,2-Dimethyl-3-(1,3-thiazol-2-ylamino)carbonylcyclopropanecarboxylic acid has been investigated for its potential as a pesticide intermediate. The thiazole ring, known for its heterocyclic stability, imparts resistance to degradation, making it a promising candidate for sustainable agriculture. With growing global emphasis on environmentally friendly farming practices, this compound aligns with the demand for low-toxicity and high-efficiency solutions. Its compatibility with modern green chemistry principles further enhances its appeal.

The synthesis of 2,2-Dimethyl-3-(1,3-thiazol-2-ylamino)carbonylcyclopropanecarboxylic acid involves multi-step organic reactions, including cyclopropanation and amide coupling. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity. These innovations address common challenges in process optimization, a topic of high interest in industrial chemistry forums. The compound's CAS No. 1344039-20-8 serves as a unique identifier, facilitating accurate referencing in patent literature and regulatory submissions.

From a market perspective, the demand for 2,2-Dimethyl-3-(1,3-thiazol-2-ylamino)carbonylcyclopropanecarboxylic acid is driven by its applicability in high-value sectors. Analysts note its rising prominence in custom synthesis services, where precision and scalability are paramount. Additionally, its relevance to bioconjugation techniques—a hot topic in biopharmaceuticals—has sparked further inquiry. As AI-driven drug design gains traction, computational models are increasingly used to predict the behavior of such compounds, streamlining R&D workflows.

Quality control and analytical characterization of 2,2-Dimethyl-3-(1,3-thiazol-2-ylamino)carbonylcyclopropanecarboxylic acid rely on techniques like HPLC, NMR, and mass spectrometry. These methods ensure compliance with stringent regulatory standards, a recurring theme in pharmaceutical compliance discussions. The compound's stability under various storage conditions is also a key consideration for logistics and supply chain management, particularly in global trade.

In summary, 2,2-Dimethyl-3-(1,3-thiazol-2-ylamino)carbonylcyclopropanecarboxylic acid (CAS No. 1344039-20-8) represents a convergence of scientific innovation and industrial utility. Its multifaceted applications, from drug development to agrochemicals, underscore its importance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.